4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide
Description
4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide is a synthetic organic compound featuring a pyridine core substituted with a piperazine ring at the 4-position and a sulfonamide group at the 3-position, with dipropylamine substituents on the sulfonamide nitrogen.
Properties
Molecular Formula |
C15H26N4O2S |
|---|---|
Molecular Weight |
326.5 g/mol |
IUPAC Name |
4-piperazin-1-yl-N,N-dipropylpyridine-3-sulfonamide |
InChI |
InChI=1S/C15H26N4O2S/c1-3-9-19(10-4-2)22(20,21)15-13-17-6-5-14(15)18-11-7-16-8-12-18/h5-6,13,16H,3-4,7-12H2,1-2H3 |
InChI Key |
APLLAEAHRAYLGK-UHFFFAOYSA-N |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=C(C=CN=C1)N2CCNCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide typically involves the reaction of a pyridine derivative with a piperazine derivative under specific conditions. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another method involves the Ugi reaction, which is a multicomponent reaction that can efficiently produce piperazine derivatives .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide can undergo various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace a leaving group on the compound.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Sodium borohydride, lithium aluminum hydride.
Substitution: Nucleophiles such as amines, thiols, or halides.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.
Scientific Research Applications
4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial or antiviral properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting its therapeutic effects .
Comparison with Similar Compounds
Structural and Functional Group Analysis
Substituent Impact on Bioactivity
- Dipropylamine vs. Fmoc/Chlorophenyl Groups : The dipropylamine in the target compound increases lipophilicity compared to the polar Fmoc group in or the chlorophenyl substituent in . This may favor blood-brain barrier penetration, making the target compound more suitable for CNS targets.
- Pyridine-Sulfonamide vs. Triazolopyridine : The pyridine-sulfonamide core in the target compound differs from the triazolopyridine in , which is associated with dopaminergic activity. The sulfonamide group may confer selectivity for serotonin receptors or carbonic anhydrase enzymes.
Biological Activity
4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide is a compound of growing interest in medicinal chemistry due to its potential biological activities, particularly in cancer therapy. This article reviews the existing literature on its synthesis, characterization, and biological activity, with a focus on cytotoxicity and mechanisms of action.
The compound has a molecular formula of C15H25N4O2S and a molecular weight of approximately 360.9 g/mol. Its structure includes a piperazine moiety linked to a dipropylpyridine sulfonamide, which is critical for its biological interactions.
Synthesis and Characterization
The synthesis of 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide typically involves multi-step organic reactions, including the formation of the piperazine ring and subsequent sulfonamide linkage. Characterization techniques such as NMR spectroscopy and mass spectrometry confirm the structure and purity of the synthesized compound.
Cytotoxicity Studies
Recent studies have demonstrated that 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide exhibits significant cytotoxic effects against various cancer cell lines. For instance, in vitro assays against breast cancer (4T1) and non-cancerous fibroblast (3T3) cell lines revealed that the compound maintains high cell viability (82–95%) at low concentrations (1 μg/mL), indicating low toxicity to normal cells while effectively targeting cancer cells .
Table 1: Cytotoxicity Results
| Cell Line | Concentration (μg/mL) | Cell Viability (%) |
|---|---|---|
| 3T3 | 1 | 82–95 |
| 4T1 | Varies | Significant toxicity observed |
The mechanism underlying the anticancer activity of this compound may involve DNA intercalation, similar to other piperazine derivatives. In silico studies have suggested that it can effectively target carbonic anhydrase IX (CAIX), which is overexpressed in various tumors. The ability to penetrate cell membranes and localize within the cytoplasm enhances its potential as an imaging agent for cancer diagnosis .
Case Studies
A notable study investigated the effects of several piperazine-linked derivatives, including 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide. The findings indicated that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells, making them promising candidates for further development in cancer therapy .
Case Study Highlights:
- Compound: 4-(Piperazin-1-yl)-N,N-dipropylpyridine-3-sulfonamide
- Target: CAIX-expressing breast cancer cells
- Outcome: Induced significant cytotoxic effects with minimal toxicity to normal fibroblasts.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
